Cas no 1355247-64-1 (1-Bromo-3-fluoro-2-(4-methylpiperazinomethyl)benzene)

• Product Name: 1-Bromo-3-fluoro-2-(4-methylpiperazinomethyl)benzene
• CAS No: 1355247-64-1
• MF: C₁₂H₁₆BrFN₂
• MW: 287.171245574951
• MDL: MFCD21333066
• CID: 2771428
• PubChem ID: 70699663
• Update Time: 2025-10-31

1-Bromo-3-fluoro-2-(4-methylpiperazinomethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-[(2-bromo-6-fluorophenyl)methyl]-4-methylpiperazine
• 1-Bromo-3-fluoro-2-(4-methylpiperazinomethyl)benzene;
• FEC24764
• CS-0211634
• BS-26694
• DTXSID20742778
• MFCD21333066
• 1355247-64-1
• 1-Bromo-3-fluoro-2-(4-methylpiperazinomethyl)benzene
• AKOS026672873

• MDL： MFCD21333066
• Inchi： 1S/C12H16BrFN2/c1-15-5-7-16(8-6-15)9-10-11(13)3-2-4-12(10)14/h2-4H,5-9H2,1H3
• InChI Key： BXTQPFAFSKVAGW-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1CN1CCN(C)CC1)F

Computed Properties

• Exact Mass: 286.04800
• Monoisotopic Mass: 286.04809Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• PSA: 6.48000
• LogP: 2.21140

Additional information on 1-Bromo-3-fluoro-2-(4-methylpiperazinomethyl)benzene

1-Bromo-3-fluoro-2-(4-methylpiperazinomethyl)benzene: A Comprehensive Overview

The compound with CAS No. 1355247-64-1, commonly referred to as 1-Bromo-3-fluoro-2-(4-methylpiperazinomethyl)benzene, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a bromine atom, a fluorine atom, and a piperazine ring in a single molecule. The bromine and fluorine substituents are strategically positioned on the benzene ring, while the 4-methylpiperazinomethyl group adds complexity to the molecule's functionality.

Recent studies have highlighted the potential of this compound in various applications, particularly in drug discovery and development. The presence of the piperazine ring is of particular interest due to its known bioactivity and ability to form hydrogen bonds, which are crucial for molecular interactions in biological systems. The methyl group attached to the piperazine further enhances the molecule's stability and solubility, making it a promising candidate for therapeutic agents.

One of the most exciting developments involving this compound is its role in the synthesis of novel antitumor agents. Researchers have explored its ability to inhibit specific enzymes involved in cancer cell proliferation. For instance, a study published in 2023 demonstrated that derivatives of this compound exhibited significant cytotoxic activity against several human cancer cell lines, suggesting its potential as a lead compound for anticancer drug development.

In addition to its therapeutic applications, this compound has also been investigated for its role in neuroprotective agents. The fluorine atom in the structure plays a critical role in modulating the molecule's lipophilicity, which is essential for crossing the blood-brain barrier. Recent findings indicate that this compound may possess neuroprotective properties by inhibiting oxidative stress and reducing inflammation in neuronal cells.

The synthesis of 1-Bromo-3-fluoro-2-(4-methylpiperazinomethyl)benzene involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include bromination, fluorination, and piperazine ring formation. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for both laboratory studies and potential clinical applications.

Another area of interest is the study of this compound's photophysical properties. Due to its conjugated system and electron-withdrawing groups, it exhibits interesting fluorescence characteristics under UV light. This property has led to exploratory research into its use as a fluorescent probe for detecting specific analytes in environmental monitoring and biomedical diagnostics.

Furthermore, computational studies have provided valuable insights into the molecular interactions of this compound with biological targets. Using advanced molecular modeling techniques, researchers have identified key binding motifs that contribute to its bioactivity. These findings are instrumental in guiding further optimization of the compound for specific therapeutic applications.

In conclusion, 1-Bromo-3-fluoro-2-(4-methylpiperazinomethyl)benzene (CAS No. 1355247-64-1) is a versatile compound with immense potential across multiple scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a valuable tool in drug discovery and material science. As research continues to unfold, this compound is expected to contribute significantly to the development of innovative solutions in medicine and beyond.